- Pharmacological Mechanism of the Non-hallucinogenic 5-HT2A Agonist Ariadne and Analogs, ACS Chemical Neuroscience, 2023, 14(1), 119-135
Cas no 90064-47-4 (4-Iodo-2,5-dimethoxybenzaldehyde)
90064-47-4 structure
Product Name:4-Iodo-2,5-dimethoxybenzaldehyde
CAS No:90064-47-4
MF:C9H9IO3
MW:292.070435285568
MDL:MFCD01632211
CID:797963
PubChem ID:11529423
Update Time:2025-09-21
4-Iodo-2,5-dimethoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-2,5-dimethoxybenzaldehyde
- 4-IODO-2,5-DIMETHOXY-BENZALDEHYDE
- Benzaldehyde,4-iodo-2,5-dimethoxy-
- 4-Iodo-2,5-dimethoxybenzaldehyde (ACI)
- 2-Formyl-5-iodo-1,4-dimethoxybenzene
- SCHEMBL2816956
- Benzaldehyde, 4-iodo-2,5-dimethoxy-
- DTXSID10468112
- BS-17925
- D82154
- MFCD01632211
- CS-0110009
- 90064-47-4
- AKOS016009869
-
- MDL： MFCD01632211
- Inchi： 1S/C9H9IO3/c1-12-8-4-7(10)9(13-2)3-6(8)5-11/h3-5H,1-2H3
- InChI Key： GRXBIKUKMBJWCM-UHFFFAOYSA-N
- SMILES： O=CC1C(OC)=CC(I)=C(OC)C=1
Computed Properties
- Exact Mass: 291.95964g/mol
- Monoisotopic Mass: 291.95964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
4-Iodo-2,5-dimethoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-II779-50mg |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 95+% | 50mg |
140.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-II779-1g |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 95+% | 1g |
1229.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-II779-250mg |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 95+% | 250mg |
679CNY | 2021-05-07 | |
| abcr | AB547885-250 mg |
4-Iodo-2,5-dimethoxybenzaldehyde; . |
90064-47-4 | 250MG |
€107.20 | 2023-04-13 | ||
| abcr | AB547885-1 g |
4-Iodo-2,5-dimethoxybenzaldehyde; . |
90064-47-4 | 1g |
€202.60 | 2023-04-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-II779-200mg |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 95+% | 200mg |
352.0CNY | 2021-07-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1180649-100mg |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 98% | 100mg |
￥54.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1180649-250mg |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 98% | 250mg |
￥103.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1180649-1g |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 98% | 1g |
￥376.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1180649-5g |
4-Iodo-2,5-dimethoxybenzaldehyde |
90064-47-4 | 98% | 5g |
￥2139.00 | 2024-04-26 |
4-Iodo-2,5-dimethoxybenzaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; 12 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
Reference
- Effect of Conjugation Mode on Intramolecular Charge Transfer in Fabricating Acid-Responsive Fluorophores, Chemistry - An Asian Journal, 2019, 14(21), 3883-3892
Production Method 3
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; overnight, rt
Reference
- Comparison of iodination of methoxylated benzaldehydes and related compounds using iodine/silver nitrate and iodine/periodic acid, Synthetic Communications, 2007, 37(21), 3855-3860
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether , Hexane ; 20 min, -10 °C; 1 h, -8 - -5 °C
1.2 6 h, -5 °C → rt
1.2 6 h, -5 °C → rt
Reference
- Alkyloxy substituted organic dyes for high voltage dye-sensitized solar cell: Effect of alkyloxy chain length on open-circuit voltage, Dyes and Pigments, 2012, 94(1), 88-98
Production Method 5
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; rt
Reference
- Detection of Amines with Extended Distyrylbenzenes by Strip Assays, Journal of Organic Chemistry, 2014, 79(14), 6634-6645
Production Method 6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether , Hexane ; 0 °C
1.2 Solvents: Diethyl ether ; 3 h, rt
1.3 Reagents: Water
1.2 Solvents: Diethyl ether ; 3 h, rt
1.3 Reagents: Water
Reference
- Chromogenic meroterpenoids from the mushrooms Russula ochroleuca and R. Viscida, European Journal of Organic Chemistry, 2006, (4), 1023-1033
Production Method 7
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol
Reference
- Study of Supramolecular Side-Chain Copolymers Containing Light-Emitting H-Acceptors and Electron-Transporting Dendritic H-Donors, Macromolecules (Washington, 2008, 41(24), 9692-9703
Production Method 8
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; overnight, rt
Reference
- Palladium mediated intramolecular multiple C-X/C-H cross coupling and C-H activation: synthesis of carbazole alkaloids calothrixin B and murrayaquinone A, Organic & Biomolecular Chemistry, 2014, 12(32), 6105-6113
Production Method 9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Methanol
Reference
- Selective preparation of 4-(bromo or iodo)-2,5-dimethoxybenzonitrile and 2-(bromo or iodo)-3,6-dimethoxybenzonitrile from 2,5-dimethoxybenzaldehyde, Synthetic Communications, 1998, 28(24), 4629-4637
Production Method 10
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ; 5 min, 0 °C; 10 min, 0 °C
1.2 2 h, rt
1.3 Reagents: Water ; rt
1.2 2 h, rt
1.3 Reagents: Water ; rt
Reference
- Radiosynthesis and in vivo evaluation of a series of substituted 11C-phenethylamines as 5-HT2A agonist PET tracers, European Journal of Nuclear Medicine and Molecular Imaging, 2011, 38(4), 681-693
Production Method 11
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; 2 h, rt
Reference
- Multiple bond-conjugated photoinduced nitric oxide releaser working with two-photon excitation, Bioorganic & Medicinal Chemistry Letters, 2010, 20(1), 302-305
Production Method 12
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; 7 h
Reference
- Synthesis of Poly(Arylene Alkenylene)s by Pd-Catalyzed Three-Component Coupling Polycondensation of Diiodoarenes, Non-Conjugated Dienes, and Nucleophiles that Involves Chain Walking Isomerization, Journal of Polymer Science, 2019, 57(24), 2535-2542
Production Method 13
Reaction Conditions
Reference
- Acid-Induced Shift of Intramolecular Hydrogen Bonding Responsible for Excited-State Intramolecular Proton Transfer, Chemistry - An Asian Journal, 2018, 13(13), 1735-1743
Production Method 14
Reaction Conditions
1.1 Reagents: Iodine , Silver nitrate Solvents: Methanol ; 7 h, rt
Reference
- High performance organic photosensitizers for dye-sensitized solar cells, Chemical Communications (Cambridge, 2010, 46(8), 1335-1337
4-Iodo-2,5-dimethoxybenzaldehyde Raw materials
4-Iodo-2,5-dimethoxybenzaldehyde Preparation Products
4-Iodo-2,5-dimethoxybenzaldehyde Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
90064-47-4 (4-Iodo-2,5-dimethoxybenzaldehyde) Related Products
- 42298-41-9(5-Iodo-2-methoxybenzaldehyde)
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- 135242-70-5(Benzaldehyde, 2,5-dihydroxy-3-iodo-)
- 32024-13-8(3,5-diiodo-2-methoxybenzaldehyde)
- 190131-55-6(Benzaldehyde, 2,5-bis(hexyloxy)-4-iodo-)
- 186358-39-4(Benzaldehyde, 4-iodo-2,5-bis(octyloxy)-)
- 75056-76-7(2,5-Dimethoxy-4-iodotoluene)
- 2314-37-6(3-Iodo-4-methoxybenzaldehyde)
- 70738-04-4(Benzaldehyde, 2-iodo-3,6-dimethoxy-)
- 121404-83-9(4-Iodo-3-methoxybenzaldehyde)
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